1-(10,16-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)piperidine

Specification

• Molecular Formula: C27H26NO2P
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 1-(10,16-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)piperidine
• Standard InChI: InChI=1S/C27H26NO2P/c1-18-16-20-10-4-6-12-22(20)24-25-23-13-7-5-11-21(23)17-19(2)27(25)30-31(29-26(18)24)28-14-8-3-9-15-28/h4-7,10-13,16-17H,3,8-9,14-15H2,1-2H3
• Standard InChI Key: YWLLJBRYLCKAGW-UHFFFAOYSA-N
• SMILES: CC1=CC2=CC=CC=C2C3=C1OP(OC4=C3C5=CC=CC=C5C=C4C)N6CCCCC6
• Canonical SMILES: CC1=CC2=CC=CC=C2C3=C1OP(OC4=C3C5=CC=CC=C5C=C4C)N6CCCCC6

Introduction

The compound 1-(10,16-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)piperidine is a complex organic molecule featuring a unique multi-cyclic structure that includes phosphorus and multiple aromatic rings. This compound is of interest in scientific research due to its potential applications in various fields, including drug development and chemical synthesis.

Synthesis and Reactivity

The synthesis of this compound likely involves multiple steps due to its complex structure. It may involve the formation of the phosphapentacyclo core followed by the attachment of the piperidine moiety. The reactivity of this compound can be influenced by both the phosphorus-containing ring system and the piperidine group, which can participate in various chemical reactions typical for amines and phosphorus derivatives.

Potential Applications

Given its complex structure and potential reactivity, this compound may have applications in drug development, particularly in modulating specific biological pathways. The presence of phosphorus and aromatic rings could contribute to its interaction with biological targets, making it a candidate for further research in pharmacology.